Cas no 2801-21-0 (2-Benzothiazolesulfenamide)
2-Benzothiazolesulfenamide structure
Product Name:2-Benzothiazolesulfenamide
2-Benzothiazolesulfenamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolesulfenamide
- S-(1,3-benzothiazol-2-yl)thiohydroxylamine
- 2-(Aminosulfanyl)-1,3-benzothiazole
- 2-Sulfenamidobenzothiazole
- benzothiazole sulphenamide
- GPNLWUFFWOYKLP-UHFFFAOYSA-N
- AKOS006274472
- BRN 0128298
- (1,3-BENZOTHIAZOL-2-YLSULFANYL)AMINE
- 2-Benzothiazole sulfenamide
- NSC157088
- NSC 157088
- DTXSID80182292
- NSC-157088
- EN300-399413
- 2-Benzothiazolylsulfenamide
- SCHEMBL81568
- 2801-21-0
- 2-Benzothiazylsulfenamide
- CAA80121
- CHEMBL3092382
- 2-(aminothio)-1,3-benzothiazole
-
- Inchi： 1S/C7H6N2S2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2
- InChI Key： GPNLWUFFWOYKLP-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)SN
Computed Properties
- Exact Mass: 181.99738
- Monoisotopic Mass: 181.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 359°C at 760 mmHg
- Flash Point: 170.9°C
- Refractive Index: 1.77
- PSA: 38.91
- LogP: 2.96240
2-Benzothiazolesulfenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399413-0.05g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 0.05g |
$76.0 | 2023-05-29 | ||
| Enamine | EN300-399413-0.1g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 0.1g |
$113.0 | 2023-05-29 | ||
| Enamine | EN300-399413-0.25g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 0.25g |
$162.0 | 2023-05-29 | ||
| Enamine | EN300-399413-0.5g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 0.5g |
$310.0 | 2023-05-29 | ||
| Enamine | EN300-399413-1.0g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 1g |
$414.0 | 2023-05-29 | ||
| Enamine | EN300-399413-2.5g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 2.5g |
$810.0 | 2023-05-29 | ||
| Enamine | EN300-399413-5.0g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 5g |
$1199.0 | 2023-05-29 | ||
| Enamine | EN300-399413-10.0g |
(1,3-benzothiazol-2-ylsulfanyl)amine |
2801-21-0 | 10g |
$1778.0 | 2023-05-29 | ||
| A2B Chem LLC | AF41009-50mg |
2-Benzothiazolesulfenamide |
2801-21-0 | 95% | 50mg |
$115.00 | 2024-04-20 | |
| A2B Chem LLC | AF41009-100mg |
2-Benzothiazolesulfenamide |
2801-21-0 | 95% | 100mg |
$154.00 | 2024-04-20 |
2-Benzothiazolesulfenamide Related Literature
-
Yan Cao,Shahrzad Abdolmohammadi,Roya Ahmadi,Alibek Issakhov,Abdol Ghaffar Ebadi,Esmail Vessally RSC Adv. 2021 11 32394
-
Hayato Kato,Fumiaki Nakatsubo,Kentaro Abe,Hiroyuki Yano RSC Adv. 2015 5 29814
-
Gang Liu,Yuquan Qi,Jiashuai Li,Yifa Chen,Yilan Chen,Zhen Li,Guodong Shen,Delong Ma,Yunfeng Li,Xianqiang Huang J. Mater. Chem. A 2023 11 12258
-
Ahmad Allahbakhsh,Saeedeh Mazinani RSC Adv. 2015 5 46694
-
Xiaodong Wu,Canhui Lu,Xinxing Zhang,Zehang Zhou J. Mater. Chem. A 2015 3 13317
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